Cas no 56629-40-4 (5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine)

• Product Name: 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine
• CAS No: 56629-40-4
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 1016742
• PubChem ID: 767305
• Update Time: 2025-05-21

5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-BENZOOXAZOL-2-YL-BENZENE-1,3-DIAMINE
• 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine
• CS-0319822
• HMS2259H14
• 56629-40-4
• AKOS000637078
• A913372
• SR-01000397739-1
• SMR000015590
• Oprea1_599556
• DTXSID70354249
• 2-(3,5-diaminophenyl)benzoxazole
• CHEMBL1734283
• Oprea1_351427
• MLS000104010
• SCHEMBL20943719
• SR-01000397739
• STK894862
• 5-(Benzo[d]oxazol-2-yl)benzene-1,3-diamine

• MDL： MFCD00439779
• Inchi： 1S/C13H11N3O/c14-9-5-8(6-10(15)7-9)13-16-11-3-1-2-4-12(11)17-13/h1-7H,14-15H2
• InChI Key： VEXMZKUPOWVZOA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=C(C=C(C=1)N)N

Computed Properties

• Exact Mass: 225.09000
• Monoisotopic Mass: 225.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.07000
• LogP: 3.82160

5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine

Introduction to 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine (CAS No. 56629-40-4)

5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine, identified by the chemical compound code CAS No. 56629-40-4, is a significant molecular entity in the realm of pharmaceutical and biochemical research. This compound belongs to the class of benzoxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine combines the aromatic stability of the benzene ring with the bioactive properties of the benzoxazole moiety, making it a promising candidate for further investigation in drug discovery.

The benzoxazole core is a well-known scaffold in medicinal chemistry, exhibiting a wide range of pharmacological effects including antimicrobial, anti-inflammatory, and anticancer properties. The presence of two amino groups at the 1 and 3 positions of the benzene ring enhances its reactivity and potential for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This structural feature has prompted extensive research into its derivatives as potential leads for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine and biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in multiple disease pathways. For instance, preliminary computational studies indicate that it may exhibit inhibitory activity against certain kinases involved in cancer progression, highlighting its potential as an anticancer agent.

In vitro experiments have also demonstrated promising results regarding the biochemical properties of 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine. Research has focused on its ability to modulate cellular signaling pathways relevant to inflammation and cancer. The benzoxazole moiety is known to interfere with the binding of pro-inflammatory cytokines to their receptors, potentially reducing inflammation. Additionally, the diamine group may facilitate interactions with metal ions involved in enzymatic processes, further contributing to its therapeutic potential.

The synthesis of 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzoxazole ring is typically synthesized via the Hantzsch synthesis or similar methods involving condensation reactions between salicylaldehyde derivatives and ortho-amino phenols. Subsequent functionalization at the benzene ring with diamine groups is achieved through nucleophilic aromatic substitution or other coupling reactions.

The pharmacokinetic profile of 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine is another critical aspect that has been explored in recent research. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding how the compound behaves within the body and for optimizing its formulation for clinical use. Preliminary data suggest that 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine exhibits moderate bioavailability and a reasonable half-life upon oral administration.

Given its structural features and promising preclinical data, 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine (CAS No. 56629-40-4) represents a valuable compound for further pharmaceutical development. Ongoing research aims to explore its efficacy in treating various diseases by modulating specific biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical trials.

The future prospects for 5-(1,3-benzoxazol-2-yl)benzene-1,3-diamine are bright, with potential applications in oncology, inflammatory diseases, and other therapeutic areas. As more data becomes available on its safety and efficacy profiles through rigorous testing protocols designed by regulatory agencies such as the FDA or EMA (European Medicines Agency), this compound could emerge as a novel therapeutic option for patients worldwide.